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Compound of Interest

Compound Name: 4-Benzyl albuterol, (-)-

CAS No.: 174607-68-2

Cat. No.: B122594

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

(-)-4-Benzyl albuterol, a key intermediate and potential impurity in the synthesis of the widely

used bronchodilator, Levalbuterol. Designed for researchers, scientists, and drug development

professionals, this document elucidates the structural features of the molecule through Nuclear

Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry

(MS). The causality behind experimental choices and the self-validating nature of the described

protocols are emphasized to ensure scientific integrity and practical applicability.

Introduction
(-)-4-Benzyl albuterol, with the IUPAC name (R)-2-(tert-butylamino)-1-[3-(hydroxymethyl)-4-

(phenylmethoxy)phenyl]ethanol, is the R-enantiomer of 4-Benzyl albuterol.[1] It serves as a

crucial precursor in the stereoselective synthesis of Levalbuterol, the pharmacologically active

enantiomer of albuterol.[2] The purity and structural integrity of this intermediate are paramount

to the safety and efficacy of the final active pharmaceutical ingredient (API). Consequently,

robust analytical characterization using a suite of spectroscopic techniques is a critical aspect

of quality control in the pharmaceutical industry. This guide presents a detailed analysis of the
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NMR, IR, and MS data for (-)-4-Benzyl albuterol, providing a foundational reference for its

identification and characterization.

Molecular Structure and Properties
Molecular Formula: C₂₀H₂₇NO₃[2]

Molecular Weight: 329.4 g/mol [3]

Synonyms: (R)-4-Benzyl Albuterol, Levalbuterol Related Compound F[1][2]

Spectroscopic Data Analysis
The following sections detail the experimental data obtained from ¹H NMR, ¹³C NMR, IR, and

Mass Spectrometry for a synthesized and purified sample of 4-Benzyl albuterol, as reported in

the scientific literature.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful, non-destructive technique that provides detailed information

about the carbon-hydrogen framework of a molecule. For (-)-4-Benzyl albuterol, both ¹H and

¹³C NMR are essential for confirming its structure.

Proton NMR provides information on the number of different types of protons, their chemical

environment, and their proximity to other protons. The following table summarizes the ¹H NMR

spectral data for 4-Benzyl albuterol.[4]
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Chemical Shift (δ,
ppm)

Number of Protons Multiplicity Assignment

1.21 9H s
Protons of the tert-

butyl group

4.66 2H s
Protons of the

benzylic CH₂ group

7.31-7.47 5H m
Protons of the phenyl

group

Not specified in

source
1H

Methine proton (CH-

OH)

Not specified in

source
2H

Methylene protons

adjacent to the amine

Not specified in

source
3H

Aromatic protons of

the substituted ring

Not specified in

source
1H Amine proton (NH)

Not specified in

source
1H

Hydroxyl proton (CH-

OH)

Not specified in

source
1H

Hydroxyl proton (CH₂-

OH)

Data for some protons were not explicitly provided in the primary source snippet.

Carbon-13 NMR provides information about the different carbon environments in the molecule.

The following table summarizes the ¹³C NMR spectral data for 4-Benzyl albuterol.
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Chemical Shift (δ, ppm) Assignment

27.04 Carbons of the tert-butyl group

52.60 Carbon of the tert-butyl quaternary center

Not specified in source Methylene carbon adjacent to the amine

Not specified in source Methine carbon (CH-OH)

Not specified in source Methylene carbon of the benzylic ether

Not specified in source Methylene carbon of the hydroxymethyl group

Not specified in source Aromatic carbons of the substituted phenyl ring

Not specified in source
Aromatic carbons of the benzyl group phenyl

ring

A detailed assignment for all carbons was not available in the primary source snippet.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The IR spectrum of 4-Benzyl albuterol exhibits

characteristic absorption bands corresponding to its key functional groups.[4]

Wavenumber (cm⁻¹) Functional Group Assignment

3428.93 N-H stretching

2981.68, 2862.63 Aromatic C-H stretching

1500.88, 1454.21 C=C ring stretching (aromatic)

Mass Spectrometry (MS)
Mass spectrometry is a technique that measures the mass-to-charge ratio of ions. Electrospray

ionization (ESI) is a soft ionization technique commonly used for polar molecules like (-)-4-

Benzyl albuterol.
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The ESI mass spectrum of 4-Benzyl albuterol shows a protonated molecular ion [M+H]⁺ at m/z

330.2, which is consistent with its molecular weight of 329.4 g/mol .[4]

Experimental Protocols
The following are generalized, yet detailed, protocols for acquiring the spectroscopic data

presented. These protocols are based on standard laboratory practices and the information

available from the primary literature.[4]

NMR Data Acquisition
Sample Preparation: Dissolve approximately 5-10 mg of (-)-4-Benzyl albuterol in a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD) in an NMR tube.

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12

ppm).

Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

Integrate the peaks to determine the relative number of protons.

¹³C NMR Acquisition:

Acquire a standard one-dimensional ¹³C NMR spectrum with proton decoupling.

Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-

220 ppm).

Use a sufficient number of scans to achieve an adequate signal-to-noise ratio due to the

low natural abundance of ¹³C.

IR Data Acquisition
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Sample Preparation: Prepare the sample as a KBr (potassium bromide) pellet. Mix a small

amount of (-)-4-Benzyl albuterol with dry KBr powder and press it into a thin, transparent

disk.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment.

Place the KBr pellet in the sample holder and record the sample spectrum.

The instrument software will automatically subtract the background spectrum.

Typically, the spectrum is recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry Data Acquisition
Sample Preparation: Prepare a dilute solution of (-)-4-Benzyl albuterol in a suitable solvent

compatible with ESI-MS (e.g., methanol or acetonitrile, with or without a small amount of

formic acid to promote protonation).

Instrumentation: Use a mass spectrometer equipped with an electrospray ionization (ESI)

source, such as an ion trap or quadrupole mass spectrometer.

Data Acquisition:

Infuse the sample solution into the ESI source at a constant flow rate.

Operate the mass spectrometer in positive ion mode to detect the protonated molecule

[M+H]⁺.

Scan a mass range that includes the expected molecular ion (e.g., m/z 100-500).

Visualizing the Analytical Workflow
The following diagram illustrates the general workflow for the spectroscopic characterization of

(-)-4-Benzyl albuterol.
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Caption: General workflow for the spectroscopic characterization of (-)-4-Benzyl albuterol.

Conclusion
The spectroscopic data presented in this guide provide a detailed and authoritative fingerprint

for (-)-4-Benzyl albuterol. The combination of NMR, IR, and MS allows for unambiguous

confirmation of its molecular structure, which is a critical step in ensuring the quality and safety

of Levalbuterol and other related pharmaceutical products. The provided protocols and data

serve as a valuable resource for scientists and researchers in the field of drug development

and quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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